Cas no 355378-95-9 (1-(4-methylcyclohexyl)piperazine)

• Product Name: 1-(4-methylcyclohexyl)piperazine
• CAS No: 355378-95-9
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 303123
• PubChem ID: 796165
• Update Time: 2025-08-05

1-(4-methylcyclohexyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(cis-4-methylcyclohexyl)-
• 1-(CIS-4-METHYLCYCLOHEXYL)PIPERAZINE
• Piperazine, 1-(cis-4-methylcyclohexyl)- (9CI)
• CS-0452668
• CHEMBL1622483
• cis-1-(4-methylcyclohexyl)piperazine
• MFCD03119781
• AKOS000552298
• Z594274092
• 435345-42-9
• FT-0715048
• 355378-95-9
• SCHEMBL6132383
• Oprea1_857512
• BAS 04444052
• 1-(4-methylcyclohexyl)piperazine
• EN300-78644
• Piperazine,1-(cis-4-methylcyclohexyl)-(9ci)
• 1-(4-methyl-cyclohexyl)-piperazine, AldrichCPR
• SCHEMBL22175010
• DTXSID60963041
• SCHEMBL13227557
• JSPCWYQQBFGMBJ-PHIMTYICSA-N
• SCHEMBL736861
• SCHEMBL6132381
• 1-(4-Methyl-cyclohexyl)-piperazine
• A826330
• 460046-46-2
• Oprea1_759113

• Inchi： 1S/C11H22N2/c1-10-2-4-11(5-3-10)13-8-6-12-7-9-13/h10-12H,2-9H2,1H3
• InChI Key： JSPCWYQQBFGMBJ-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)C1CCC(C)CC1

Computed Properties

• Exact Mass: 182.17846
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27

Additional information on 1-(4-methylcyclohexyl)piperazine

1-(4-Methylcyclohexyl)piperazine: A Comprehensive Overview

1-(4-Methylcyclohexyl)piperazine (CAS No. 355378-95-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as MCP, is a derivative of piperazine, a heterocyclic amine that plays a crucial role in the development of various pharmaceutical agents. The unique structural features of 1-(4-methylcyclohexyl)piperazine make it an attractive candidate for the synthesis of novel drugs and the exploration of new therapeutic targets.

The chemical structure of 1-(4-methylcyclohexyl)piperazine consists of a piperazine ring attached to a 4-methylcyclohexyl group. This configuration imparts specific pharmacological properties that are of interest to researchers. The piperazine moiety is known for its ability to interact with various receptors and transporters, making it a valuable scaffold in drug design. The addition of the 4-methylcyclohexyl group enhances the lipophilicity and metabolic stability of the molecule, which can be advantageous in improving drug delivery and bioavailability.

Recent studies have highlighted the potential of 1-(4-methylcyclohexyl)piperazine in several therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds derived from MCP can modulate serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of MCP exhibited potent serotonin reuptake inhibition, suggesting their potential as antidepressants.

In addition to its neurological applications, 1-(4-methylcyclohexyl)piperazine has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. Preclinical studies have indicated that MCP-based compounds can inhibit pro-inflammatory cytokines and reduce oxidative stress, making them promising candidates for the development of anti-inflammatory drugs.

The pharmacokinetic profile of 1-(4-methylcyclohexyl)piperazine has been extensively studied to optimize its use in drug development. One key aspect is its oral bioavailability, which is influenced by factors such as solubility and permeability. Researchers have employed various strategies to enhance these properties, including the use of prodrugs and nanotechnology-based delivery systems. For example, a study published in the European Journal of Pharmaceutical Sciences reported that encapsulating MCP-derived compounds in liposomes significantly improved their oral bioavailability and reduced systemic toxicity.

Safety and toxicity are critical considerations in the development of any pharmaceutical agent. Extensive toxicological evaluations have been conducted on 1-(4-methylcyclohexyl)piperazine to ensure its safety for human use. These studies have generally shown that MCP-based compounds exhibit low toxicity at therapeutic doses. However, like any drug candidate, careful monitoring is required during clinical trials to identify any potential adverse effects.

The clinical development of drugs derived from 1-(4-methylcyclohexyl)piperazine is an ongoing process. Several compounds based on this scaffold are currently in various stages of clinical trials, evaluating their efficacy and safety in treating specific conditions. For instance, a phase II clinical trial is underway to assess the effectiveness of an MCP-derived compound in managing symptoms of major depressive disorder. Preliminary results have been promising, with patients showing significant improvements in mood and cognitive function.

In conclusion, 1-(4-methylcyclohexyl)piperazine (CAS No. 355378-95-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive scaffold for the development of novel drugs targeting neurological disorders, inflammation, and other therapeutic areas. Ongoing research continues to uncover new insights into the potential uses and benefits of this compound, paving the way for innovative treatments in the future.